AT-001

• CAS No.: 1355612-71-3
• Product Name: AT-001
• Molecular Formula: C17H10F3N5O3S
• Molecular Weight: 421.35
• IUPAC Name: 2-[5-oxo-6-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methyl]pyrazino[2,3-d]pyridazin-8-yl]acetic acid
• Standard InChI: InChI=1S/C17H10F3N5O3S/c18-17(19,20)8-1-2-11-9(5-8)23-12(29-11)7-25-16(28)15-14(21-3-4-22-15)10(24-25)6-13(26)27/h1-5H,6-7H2,(H,26,27)
• Standard InChIKey: YRGPAXAVTDMKDK-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1C(F)(F)F)N=C(S2)CN3C(=O)C4=NC=CN=C4C(=N3)CC(=O)O
• Appearance: Solid powder
• Description: AT-001 is a relaxin hormone receptor antagonist that may slow growth of androgen-independent human prostate tumor xenografts.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO (25mg/mL)/
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Aldose reductase-IN-1, AT 001; AT001; AT-001
• Reference: 1: Neschadim A, Pritzker LB, Pritzker KP, Branch DR, Summerlee AJ, Trachtenberg J, Silvertown JD. Relaxin receptor antagonist AT-001 synergizes with docetaxel in androgen-independent prostate xenografts. Endocr Relat Cancer. 2014 May 8;21(3):459-71. doi: 10.1530/ERC-14-0088. Print 2014 Jun. PubMed PMID: 24812057.
• PubChem Compound: 56639723
• Last Modified: Dec 05 2021